Cas no 1187931-59-4 (4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid)

4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid is a versatile intermediate in organic synthesis, characterized by its bifunctional structure combining a benzoic acid moiety with a tertiary amine side chain. This compound is particularly valuable in pharmaceutical and agrochemical research, where its reactive groups enable further derivatization, such as amide formation or quaternization. The dimethylamino-propyl segment enhances solubility in polar solvents, while the aromatic carboxyl group facilitates conjugation or salt formation. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for constructing complex molecules. The compound’s structural features also suggest potential applications in ligand design or as a building block for functional materials.
4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid structure
1187931-59-4 structure
Product Name:4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid
CAS No:1187931-59-4
MF:C14H22N2O2
MW:250.336683750153
MDL:MFCD04115217
CID:2604103
Update Time:2025-05-22

4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid
    • 4-({[3-(dimethylamino)propyl](methyl)amino}methyl)benzoic acid
    • 4-(((3-(dimethylamino)propyl)(methyl)amino)methyl)benzoic acid
    • NE62767
    • MDL: MFCD04115217
    • Inchi: 1S/C14H22N2O2/c1-15(2)9-4-10-16(3)11-12-5-7-13(8-6-12)14(17)18/h5-8H,4,9-11H2,1-3H3,(H,17,18)
    • InChI Key: TUUONFWQAVHAFN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CN(C)CCCN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Topological Polar Surface Area: 43.8

4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid Pricemore >>

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Additional information on 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid

4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid: A Comprehensive Overview

The compound with CAS No. 1187931-59-4, commonly referred to as 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their diverse chemical properties and biological activities. The structure of this compound is characterized by a benzoic acid moiety substituted at the para position with a complex amine-containing group, making it a unique subject for research in organic chemistry, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid, allowing researchers to explore its properties in greater depth. The synthesis typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions, to assemble the intricate amine-containing side chain on the benzoic acid backbone. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for subsequent studies.

The structural complexity of this compound makes it an excellent candidate for exploring various chemical transformations. For instance, the presence of both tertiary and secondary amine groups introduces opportunities for studying stereochemistry, reactivity, and selectivity in organic reactions. Recent studies have focused on the use of this compound as a building block for synthesizing more complex molecules, such as bioactive agents or advanced materials.

In terms of biological activity, 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Researchers have reported its potential as a lead compound in drug discovery programs aimed at treating conditions such as cancer, inflammation, and neurodegenerative diseases. The amine groups present in the molecule are believed to play a critical role in its bioactivity by facilitating interactions with target proteins.

Furthermore, the environmental impact of this compound has been a topic of interest in recent years. Studies have investigated its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that while the compound exhibits moderate toxicity towards certain aquatic organisms, its environmental footprint can be minimized through proper waste management practices and recycling strategies.

The application of 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid extends beyond traditional pharmaceuticals into areas such as agrochemicals and industrial catalysts. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored, offering new avenues for sustainable chemical synthesis.

In conclusion, 4-{[(3-Dimethylamino-propyl)-methyl-amino]-methyl}-benzoic acid stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.

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